Ethyl 3-(2-(4-(isopropylsulfonyl)phenyl)acetamido)-5-phenylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-phenyl-3-[[2-(4-propan-2-ylsulfonylphenyl)acetyl]amino]thiophene-2-carboxylate
• InChI: InChI=1S/C24H25NO5S2/c1-4-30-24(27)23-20(15-21(31-23)18-8-6-5-7-9-18)25-22(26)14-17-10-12-19(13-11-17)32(28,29)16(2)3/h5-13,15-16H,4,14H2,1-3H3,(H,25,26)
• InChI Key: CUUAACDVCSPOFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)CC3=CC=C(C=C3)S(=O)(=O)C(C)C
• Molecular Formula: C24H25NO5S2
• Molecular Weight: 471.6 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers such as CAS number and IUPAC name. It may also include information about the compound’s occurrence in nature or its commercial uses.

Synthesis Analysis

Synthesis analysis involves a detailed examination of the methods used to synthesize a compound. .

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule and the types of bonds that hold these atoms together.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that a compound undergoes. This can include looking at the reactants and products of a reaction, the conditions under which the reaction occurs, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

Physical and chemical properties analysis involves studying properties such as melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on synthesizing and analyzing the structural aspects of related compounds, showcasing their potential utility in diverse scientific applications. For instance, studies have detailed the synthesis of bridged 3-benzazepine derivatives as conformationally restricted dopamine analogues, highlighting a pathway to synthesize complex molecules for neurochemical research (Gentles et al., 1991). Similarly, the synthesis, structure, and molecular docking analysis of anticancer drugs, such as N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, have been investigated, indicating the compound's potential in designing targeted cancer therapies (Sharma et al., 2018).

Biological Activity and Applications

Several studies have explored the biological activities of related compounds, including their role as acrosin inhibitors, which could contribute to reproductive health research (Qi et al., 2011). Additionally, the synthesis of novel heterocyclic disperse dyes with thiophene moiety for dyeing polyester fibers shows the compound's relevance in material science and textile engineering (Iyun et al., 2015).

Photophysical Properties and Applications

Research into the photophysical properties and singlet oxygen activation properties of ethyl 2-arylthiazole-5-carboxylates reveals potential applications in photodynamic therapy and the development of photosensitizers for medical and environmental applications (Amati et al., 2010). This line of investigation is crucial for advancing our understanding of how these compounds can be harnessed for therapeutic and technological innovations.

Fluorescence Properties

The synthesis and characterization of compounds like ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, with novel fluorescence properties, underscore their potential use in developing new materials for optoelectronic devices (Pusheng, 2009).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is particularly relevant for drugs and other bioactive compounds.

Safety and Hazards

Safety and hazard information for a compound can include its toxicity, flammability, and environmental impact. This information is often summarized in a material safety data sheet.